Cas no 1105243-01-3 (1-[(4-fluorophenyl)methyl]-N'-(furan-2-carbonyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide)

• Product Name: 1-[(4-fluorophenyl)methyl]-N'-(furan-2-carbonyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide
• CAS No: 1105243-01-3
• MF: C₁₈H₁₄FN₃O₄
• MW: 355.319867610931
• CID: 5450629
• Update Time: 2025-08-05

1-[(4-fluorophenyl)methyl]-N'-(furan-2-carbonyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-[(4-fluorophenyl)methyl]-N'-(furan-2-carbonyl)-2-oxopyridine-3-carbohydrazide
• 1-[(4-fluorophenyl)methyl]-N'-(furan-2-carbonyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide

• Inchi： 1S/C18H14FN3O4/c19-13-7-5-12(6-8-13)11-22-9-1-3-14(18(22)25)16(23)20-21-17(24)15-4-2-10-26-15/h1-10H,11H2,(H,20,23)(H,21,24)
• InChI Key： XODMRNDILUIAPA-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(F)C=C2)C=CC=C1C(NNC(C1=CC=CO1)=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 1-[(4-fluorophenyl)methyl]-N'-(furan-2-carbonyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide

Recent Advances in the Study of 1-[(4-fluorophenyl)methyl]-N'-(furan-2-carbonyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide (CAS: 1105243-01-3)

In recent years, the compound 1-[(4-fluorophenyl)methyl]-N'-(furan-2-carbonyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide (CAS: 1105243-01-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the areas of antimicrobial and anticancer drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and biological activities.

The synthesis of 1-[(4-fluorophenyl)methyl]-N'-(furan-2-carbonyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and confirm its structural integrity. These methodological advancements have facilitated a deeper understanding of the compound's chemical properties and its interactions with biological targets.

One of the most notable findings in recent studies is the compound's potent antimicrobial activity. In vitro assays have demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The mechanism of action appears to involve the inhibition of bacterial cell wall synthesis, although further studies are needed to elucidate the precise molecular targets.

In addition to its antimicrobial properties, 1-[(4-fluorophenyl)methyl]-N'-(furan-2-carbonyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide has shown promising results in preclinical cancer models. Studies have revealed that the compound induces apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The apoptotic effect is believed to be mediated through the activation of intrinsic pathways, involving the upregulation of pro-apoptotic proteins such as Bax and the downregulation of anti-apoptotic proteins like Bcl-2. These findings suggest that the compound could serve as a lead candidate for the development of novel anticancer therapies.

Despite these encouraging results, several challenges remain to be addressed. For instance, the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization to enhance its therapeutic potential. Additionally, more extensive in vivo studies are needed to evaluate its safety profile and efficacy in animal models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these research findings into clinical applications.

In conclusion, 1-[(4-fluorophenyl)methyl]-N'-(furan-2-carbonyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide (CAS: 1105243-01-3) represents a promising candidate for the development of new antimicrobial and anticancer agents. The latest research highlights its broad-spectrum biological activities and provides a solid foundation for future investigations. Continued exploration of its mechanism of action and optimization of its pharmacological properties will be critical for advancing this compound toward clinical trials.